Cas no 1806650-64-5 (1-Bromo-1-(2-(methylthio)-4-(trifluoromethylthio)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-(methylthio)-4-(trifluoromethylthio)phenyl)propan-2-one
• CAS No: 1806650-64-5
• MF: C₁₁H₁₀BrF₃OS₂
• MW: 359.225710391998
• CID: 4971727
• Update Time: 2025-06-20

1-Bromo-1-(2-(methylthio)-4-(trifluoromethylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-(methylthio)-4-(trifluoromethylthio)phenyl)propan-2-one

• Inchi： 1S/C11H10BrF3OS2/c1-6(16)10(12)8-4-3-7(5-9(8)17-2)18-11(13,14)15/h3-5,10H,1-2H3
• InChI Key： YZDYTASWRHFZLG-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(=CC=1SC)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 4.7
• Topological Polar Surface Area: 67.7

Additional information on 1-Bromo-1-(2-(methylthio)-4-(trifluoromethylthio)phenyl)propan-2-one

Introduction to 1-Bromo-1-(2-(methylthio)-4-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1806650-64-5)

1-Bromo-1-(2-(methylthio)-4-(trifluoromethylthio)phenyl)propan-2-one is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1806650-64-5, represents a fascinating blend of structural complexity and functional diversity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of this compound features a phenyl ring substituted with both methylthio and trifluoromethylthio groups, which are known for their ability to modulate electronic properties and biological activity. The presence of these substituents enhances the compound's reactivity, making it a versatile building block for further chemical modifications. Specifically, the bromo substituent at the alpha-position of the propanone moiety provides a reactive site for nucleophilic substitution reactions, enabling the introduction of diverse functional groups.

In recent years, there has been growing interest in developing novel compounds with enhanced pharmacological properties. The unique structural features of 1-Bromo-1-(2-(methylthio)-4-(trifluoromethylthio)phenyl)propan-2-one make it an attractive candidate for exploring new therapeutic avenues. For instance, studies have suggested that phenyl derivatives with such substituents may exhibit potent activity against various targets, including enzymes and receptors involved in inflammatory and metabolic disorders.

One of the most compelling aspects of this compound is its potential in drug discovery. The combination of methylthio and trifluoromethylthio groups can influence both the metabolic stability and binding affinity of drug candidates. The bromo atom further allows for convenient modifications through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in constructing complex molecular architectures. These attributes make 1-Bromo-1-(2-(methylthio)-4-(trifluoromethylthio)phenyl)propan-2-one a cornerstone in the development of next-generation pharmaceuticals.

Recent advancements in computational chemistry have also highlighted the significance of this compound. Molecular modeling studies indicate that the presence of electron-withdrawing groups like trifluoromethylthio can enhance binding interactions with biological targets, potentially leading to improved drug efficacy. Additionally, the methylthio group may contribute to metabolic resistance by influencing enzyme-mediated degradation pathways. Such insights are crucial for optimizing lead compounds during the drug discovery process.

The synthesis of 1-Bromo-1-(2-(methylthio)-4-(trifluoromethylthio)phenyl)propan-2-one involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. The preparation typically begins with the functionalization of a bromobenzene derivative, followed by thiolation reactions to introduce the methylthio and trifluoromethylthio groups. The final step involves keto-enol tautomerization to yield the desired propanone structure. Each step must be carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

In conclusion, 1-Bromo-1-(2-(methylthio)-4-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1806650-64-5) is a structurally intricate and functionally rich compound with significant potential in medicinal chemistry. Its unique combination of substituents makes it an invaluable tool for developing novel therapeutic agents. As research in this field continues to evolve, compounds like this are expected to play an increasingly pivotal role in addressing complex diseases and improving patient outcomes.